Cas no 7094-26-0 (1,1,2-trimethylcyclohexane)

1,1,2-Trimethylcyclohexane is a branched cycloalkane with the molecular formula C₉H₁₈. It is a saturated hydrocarbon characterized by its three methyl substituents on a cyclohexane ring, resulting in a stable, non-polar structure. This compound is primarily used as an intermediate in organic synthesis and as a solvent in specialized industrial applications due to its low reactivity and favorable volatility profile. Its structural rigidity and hydrophobic nature make it suitable for use in formulations requiring thermal and chemical stability. Additionally, its defined isomerism allows for precise control in synthetic pathways, making it valuable in research and fine chemical production.

1,1,2-trimethylcyclohexane structure

Product Name:1,1,2-trimethylcyclohexane

CAS No:7094-26-0

MF:C₉H₁₈

MW:126.239223003387

CID:862764

PubChem ID:35363

Update Time:2025-05-20

1,1,2-trimethylcyclohexane Chemical and Physical Properties

Names and Identifiers

- 1,1,2-trimethylcyclohexane
- 1,1,2-Trimethylcyclo
- 1,1,2-Trimethylcyclohexan
- 1,1,2-trimethyl-cyclohexane
- 1,1,2-Trimethyl-cylohexan
- 2,2,3-Trimethylcyclohexane
- Einecs 230-400-2
- trimethylcyclohexane
- 1,2-Trimethylcyclohexane
- Cyclohexane, trimethyl-
- DTXSID50871181
- 7094-26-0
- Cyclohexane,1,2-trimethyl-
- AKOS006272344
- FT-0636354
- LMFA11000632
- Cyclohexane, 1,1,2-trimethyl-
- NSC-73964
- NSC73964
- NS00044560
- NSC 73964
- 30498-63-6
- Inchi： 1S/C9H18/c1-8-6-4-5-7-9(8,2)3/h8H,4-7H2,1-3H3
- InChI Key： MEBONNVPKOBPEA-UHFFFAOYSA-N
- SMILES： C1(C)(C)CCCCC1C

Computed Properties

Exact Mass: 126.14100
Monoisotopic Mass: 126.140851
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 92.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.1

Experimental Properties

Density: 0.7963
Melting Point: -29°C
Boiling Point: 145.99°C
Flash Point: 25.2 ℃
Refractive Index: 1.4359
PSA: 0.00000
LogP: 3.22270

1,1,2-trimethylcyclohexane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	T796090-100mg	1,1,2-Trimethylcyclohexane	7094-26-0	100mg	$207.00	2023-05-17
TRC	T796090-1g	1,1,2-Trimethylcyclohexane	7094-26-0	1g	$ 1360.00	2022-06-02
TRC	T796090-1000mg	1,1,2-Trimethylcyclohexane	7094-26-0	1g	$1642.00	2023-05-17
TRC	T796090-500mg	1,1,2-Trimethylcyclohexane	7094-26-0	500mg	$ 800.00	2023-09-05